![molecular formula C21H26N2O4S B2372776 (E)-3-(furan-2-yl)-N-(2-(1-tosylpiperidin-2-yl)ethyl)acrylamide CAS No. 1331424-51-1](/img/structure/B2372776.png)
(E)-3-(furan-2-yl)-N-(2-(1-tosylpiperidin-2-yl)ethyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(furan-2-yl)-N-(2-(1-tosylpiperidin-2-yl)ethyl)acrylamide is a useful research compound. Its molecular formula is C21H26N2O4S and its molecular weight is 402.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Green Organic Synthesis
(Jimenez et al., 2019) discussed the synthesis of E-2-cyano-3(furan-2-yl) acrylamide using microwave radiation and filamentous marine and terrestrial-derived fungi. This process created a compound with an unusual CN-bearing stereogenic center and explored its enantioselective reactions.
Stereocontrolled Synthesis
(Masesane & Steel, 2004) described the use of a Diels–Alder adduct involving a similar compound for the stereoselective synthesis of mono and dihydroxylated derivatives of 2-aminocyclohexanecarboxylic acid (ACHC), highlighting its utility in producing versatile building blocks for β-peptides.
Broad Spectrum Cytotoxic Agents
(Tarleton et al., 2013) reported on focused compound libraries synthesizing variants of acrylamide derivatives, including those with furan moieties. These compounds showed enhanced cytotoxicity against cancer cell lines, suggesting their potential in cancer treatment.
Inhibition of SARS Coronavirus Helicase
(Lee et al., 2017) found that a compound structurally similar to (E)-3-(furan-2-yl)-N-(2-(1-tosylpiperidin-2-yl)ethyl)acrylamide suppressed the enzymatic activities of SARS coronavirus helicase, highlighting its potential as a SARS coronavirus inhibitor.
Crystal Structure Analysis
(Cheng et al., 2016) analyzed the crystal structures of N-tosylacrylamide compounds, including one similar to the compound . This study is significant for understanding molecular conformations and interactions.
Intramolecular Cyclization
(Pevzner, 2021) explored the cyclization of alkyl E-3-(furyl)-3-(diethoxyphosphoryl)acrylates, demonstrating the compound's role in forming various furan derivatives, which are important in chemical synthesis.
Allosteric Modulation of α7 Nicotinic Receptors
(Targowska-Duda et al., 2019) studied a compound with structural similarities, showing its potential as an allosteric modulator of α7 nicotinic receptors, which could be relevant in treating neurological disorders.
Antimicrobial and Antioxidant Activities
(Sokmen et al., 2014) synthesized derivatives involving furan structures and evaluated their antimicrobial and antiurease activities, highlighting the compound's potential in pharmaceutical applications.
Properties
IUPAC Name |
(E)-3-(furan-2-yl)-N-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]prop-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O4S/c1-17-7-10-20(11-8-17)28(25,26)23-15-3-2-5-18(23)13-14-22-21(24)12-9-19-6-4-16-27-19/h4,6-12,16,18H,2-3,5,13-15H2,1H3,(H,22,24)/b12-9+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYLJWGPNJIXGNW-FMIVXFBMSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)C=CC3=CC=CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)/C=C/C3=CC=CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.